Cas no 380375-80-4 (2-4-(propan-2-yloxy)phenylethane-1-thiol)

• Product Name: 2-4-(propan-2-yloxy)phenylethane-1-thiol
• CAS No: 380375-80-4
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 3956379
• PubChem ID: 16638810
• Update Time: 2025-04-22

2-4-(propan-2-yloxy)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethiol, 4-(1-methylethoxy)-
• 2-(4-Isopropoxyphenyl)ethane-1-thiol
• 2-4-(propan-2-yloxy)phenylethane-1-thiol
• 2-[4-(propan-2-yloxy)phenyl]ethane-1-thiol
• AKOS000280316
• CS-0356155
• 380375-80-4
• EN300-1852220

• Inchi： 1S/C11H16OS/c1-9(2)12-11-5-3-10(4-6-11)7-8-13/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： PQXYISLLCVAZHO-UHFFFAOYSA-N
• SMILES： C1(CCS)=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 196.09218630Da
• Monoisotopic Mass: 196.09218630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų